Cas no 2138107-45-4 (2-(4-Ethyl-1-hydroxycyclohex-2-en-1-yl)-2,2-difluoroacetic acid)

• Product Name: 2-(4-Ethyl-1-hydroxycyclohex-2-en-1-yl)-2,2-difluoroacetic acid
• CAS No: 2138107-45-4
• MF: C₁₀H₁₄F₂O₃
• MW: 220.213170528412
• CID: 6264089
• PubChem ID: 165497785
• Update Time: 2025-11-01

2-(4-Ethyl-1-hydroxycyclohex-2-en-1-yl)-2,2-difluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• 2138107-45-4
• 2-(4-ethyl-1-hydroxycyclohex-2-en-1-yl)-2,2-difluoroacetic acid
• EN300-1155984
• 2-(4-Ethyl-1-hydroxycyclohex-2-en-1-yl)-2,2-difluoroacetic acid

• Inchi： 1S/C10H14F2O3/c1-2-7-3-5-9(15,6-4-7)10(11,12)8(13)14/h3,5,7,15H,2,4,6H2,1H3,(H,13,14)
• InChI Key： KMSWCJGIQOXQNG-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(C1(C=CC(CC)CC1)O)F

Computed Properties

• Exact Mass: 220.09110063g/mol
• Monoisotopic Mass: 220.09110063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 57.5Ų

Additional information on 2-(4-Ethyl-1-hydroxycyclohex-2-en-1-yl)-2,2-difluoroacetic acid

Introduction to 2-(4-Ethyl-1-hydroxycyclohex-2-en-1-yl)-2,2-difluoroacetic Acid (CAS No. 2138107-45-4)

2-(4-Ethyl-1-hydroxycyclohex-2-en-1-yl)-2,2-difluoroacetic acid is a specialized organic compound with a complex molecular structure that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, identified by its Chemical Abstracts Service (CAS) number 2138107-45-4, exhibits unique chemical properties that make it a promising candidate for various applications, particularly in drug discovery and synthetic chemistry. The presence of both fluoro and hydroxyl functional groups, along with a cyclohexene backbone, contributes to its distinctive reactivity and potential biological activity.

The molecular framework of 2-(4-Ethyl-1-hydroxycyclohex-2-en-1-yl)-2,2-difluoroacetic acid incorporates several key structural elements that are of interest to researchers. The cyclohexene ring provides a flexible scaffold that can interact with biological targets in diverse ways, while the ethyl group at the 4-position introduces steric and electronic modifications. The hydroxyl group at the 1-position enhances solubility and potential hydrogen bonding capabilities, whereas the difluoroacetic acid moiety imparts unique electronic and metabolic properties. These features collectively contribute to the compound's potential utility in developing novel therapeutic agents.

In recent years, there has been growing interest in the development of fluorinated compounds due to their enhanced metabolic stability, lipophilicity, and binding affinity. The difluoroacetic acid group in this compound is particularly noteworthy, as it has been shown to improve the pharmacokinetic profiles of associated molecules. Studies have demonstrated that fluorine atoms can modulate the electronic properties of molecules, leading to improved binding interactions with biological targets. This has led to the exploration of fluorinated derivatives in various therapeutic areas, including oncology, infectious diseases, and central nervous system disorders.

The hydroxycyclohexene core of 2-(4-Ethyl-1-hydroxycyclohex-2-en-1-yl)-2,2-difluoroacetic acid also offers intriguing possibilities for further chemical modification. This scaffold can serve as a versatile platform for designing molecules with tailored biological activities. Researchers have leveraged similar structures in the development of nonsteroidal anti-inflammatory drugs (NSAIDs) and other therapeutic agents. The ability to functionalize different positions on the cyclohexene ring allows for fine-tuning of physicochemical properties such as solubility, permeability, and metabolic stability.

Recent advancements in computational chemistry and molecular modeling have enabled more precise predictions of the biological activity of complex molecules like 2-(4-Ethyl-1-hydroxycyclohex-2-en-1-yl)-2,2-difluoroacetic acid. These tools allow researchers to simulate interactions with biological targets at an atomic level, providing insights into potential mechanisms of action. Such simulations have been instrumental in guiding the design of novel drug candidates with improved efficacy and reduced side effects. The integration of experimental data with computational predictions has become a cornerstone of modern drug discovery.

The synthesis of CAS No. 2138107-45-4 presents unique challenges due to its complex structure. However, recent methodological advancements have made it more feasible to produce this compound on a scalable basis. Techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis have been employed to construct key functional groups with high precision. These synthetic strategies not only improve yield but also enhance purity, which is critical for pharmaceutical applications.

The potential applications of 2-(4-Ethyl-1-hydroxycyclohex-2-en-1-yl)-2,2-difluoroacetic acid extend beyond traditional pharmaceuticals. Its unique structural features make it a valuable intermediate in the synthesis of agrochemicals and specialty chemicals. For instance, fluorinated compounds are increasingly used in crop protection agents due to their improved stability and efficacy against pests and pathogens. Additionally, its derivatives may find utility in material science applications where specific electronic or optical properties are required.

As research continues to uncover new biological pathways and therapeutic targets, the demand for innovative molecular entities like CAS No. 2138107-45-4 is expected to grow. Collaborative efforts between academic institutions and industry leaders are essential for translating these findings into tangible benefits for patients worldwide. The development pipeline for fluorinated compounds remains dynamic, with numerous promising candidates entering clinical trials each year.

In conclusion,2-(4-Ethyl-1-hydroxycyclohex-2-en-1-yl)-2,2-difluoroacetic acid (CAS No. 2138107-45-4) represents a fascinating example of how structural complexity can be leveraged to develop molecules with significant therapeutic potential. Its unique combination of functional groups and its well-tuned physicochemical properties make it a compelling subject for further investigation. As our understanding of biological systems continues to evolve，this compound，along with its derivatives，is poised to play an important role in shaping the future of medicine.